1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride
Overview
Description
1-(Benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride, also known as BMSC, is a chemical compound used in scientific research. It is a sulfonamide derivative of indole, and is used in a variety of laboratory experiments. This compound has a wide range of applications, and has been used in a variety of research studies.
Mechanism of Action
1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride is an inhibitor of enzymes. It works by binding to the active site of an enzyme, and blocking its activity. This inhibition of enzyme activity can be used to study the effects of drugs on enzymes, and to study the effects of drugs on the body.
Biochemical and Physiological Effects
1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, and has been shown to inhibit the activity of some drugs. In addition, 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride has been shown to have anti-inflammatory, anti-microbial, and anti-cancer effects. 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride has also been shown to have an effect on the central nervous system, and has been shown to have an effect on the cardiovascular system.
Advantages and Limitations for Lab Experiments
1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, and is relatively inexpensive. Another advantage is that 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride can be used in a variety of experiments, such as enzyme inhibition, drug metabolism, and peptide synthesis.
A limitation of 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride is that it is not very stable, and can be degraded by light and heat. In addition, 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride can be toxic if not handled properly, and can be irritating to the skin and eyes.
Future Directions
There are a number of potential future directions for research involving 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride. One potential direction is the development of new compounds based on 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride. This could involve the synthesis of novel compounds, or the modification of existing compounds. Additionally, further research could be done to explore the potential therapeutic applications of 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride.
Another potential direction for research is the development of new methods for synthesizing 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride. This could involve the development of new catalysts or solvents, or the development of new reaction conditions. Additionally, further research could be done to explore the potential toxicity and safety of 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride.
Finally, further research could be done to explore the potential applications of 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride in drug delivery systems. This could involve the development of new delivery systems, or the exploration of new ways to target drugs to specific tissues. Additionally, further research could be done to explore the potential of using 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride for targeting drugs to specific cells or organs.
Synthesis Methods
1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride can be synthesized through a number of different methods. One method involves the reaction of benzenesulfonyl chloride and 6-methoxy-1H-indole-2-sulfonic acid. This reaction is carried out in a solvent such as dimethylformamide (DMF) or dichloromethane (DCM). The reaction is usually carried out at room temperature, and the product is a white solid.
Scientific Research Applications
1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride has been used in a variety of scientific research applications. It has been used in the synthesis of novel compounds, such as indole-2-sulfonamides, and has also been used in the synthesis of pharmaceuticals. 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride has also been used in the synthesis of peptides and peptidomimetics. In addition, 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride has been used in the study of enzymes and enzyme inhibition, and has been used in the study of drug metabolism.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride involves the reaction of 1H-indole-2-sulfonic acid with benzenesulfonyl chloride in the presence of a dehydrating agent to form 1-(benzenesulfonyl)-1H-indole-2-sulfonic acid. This intermediate is then reacted with methoxyamine hydrochloride to form 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonic acid. Finally, the sulfonyl chloride group is introduced by reacting the intermediate with thionyl chloride to form the desired product.", "Starting Materials": [ "1H-indole-2-sulfonic acid", "benzenesulfonyl chloride", "dehydrating agent", "methoxyamine hydrochloride", "thionyl chloride" ], "Reaction": [ "1. 1H-indole-2-sulfonic acid is reacted with benzenesulfonyl chloride in the presence of a dehydrating agent such as phosphorus pentoxide or thionyl chloride to form 1-(benzenesulfonyl)-1H-indole-2-sulfonic acid.", "2. The intermediate 1-(benzenesulfonyl)-1H-indole-2-sulfonic acid is then reacted with methoxyamine hydrochloride in the presence of a base such as triethylamine to form 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonic acid.", "3. Finally, the sulfonyl chloride group is introduced by reacting the intermediate 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonic acid with thionyl chloride in the presence of a base such as pyridine to form 1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride." ] } | |
CAS RN |
100587-70-0 |
Product Name |
1-(benzenesulfonyl)-6-methoxy-1H-indole-2-sulfonyl chloride |
Molecular Formula |
C15H12ClNO5S2 |
Molecular Weight |
385.8 |
Purity |
95 |
Origin of Product |
United States |
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